Cas no 3998-50-3 (Phosphonic acid,P,P',P''-[nitrilotris(methylene)]tris-, potassium salt (1:2))

• Product Name: Phosphonic acid,P,P',P''-[nitrilotris(methylene)]tris-, potassium salt (1:2)
• CAS No: 3998-50-3
• MF: C₃H₁₀K₂NO₉P₃
• MW: 375.230685710907
• CID: 315929
• PubChem ID: 6451626
• Update Time: 2025-04-19

Phosphonic acid,P,P',P''-[nitrilotris(methylene)]tris-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P',P''-[nitrilotris(methylene)]tris-, potassium salt (1:2)
• dipotassium,[phosphonatomethyl(phosphonomethyl)amino]methylphosphonic acid
• dipotassium {[bis(phosphonomethyl)amino]methyl}phosphonate
• Dipotassium tetrahydrogen (nitrilotris(methylene))trisphosphonate
• 3998-50-3
• EINECS 223-643-0
• DTXSID10193013
• Dipotassium tetrahydrogen[nitrilotris(methylene)]trisphosphonate

• Inchi： 1S/C3H12NO9P3.2K/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13;;/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13);;/q;2*+1/p-2
• InChI Key： BLMZBNVBODQHHX-UHFFFAOYSA-L
• SMILES： [K+].[K+].P(CN(CP(=O)([O-])[O-])CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 374.8843
• Monoisotopic Mass: 374.8842549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 181.49